![molecular formula C6H3BrClN3 B6233940 1-bromo-5-chloroimidazo[1,5-c]pyrimidine CAS No. 1780378-49-5](/img/structure/B6233940.png)
1-bromo-5-chloroimidazo[1,5-c]pyrimidine
Overview
Description
“1-bromo-5-chloroimidazo[1,5-c]pyrimidine” is a chemical compound with the molecular formula C6H3BrClN3 . It belongs to the class of imidazopyridines, which are recognized as important fused bicyclic heterocycles due to their wide range of applications in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrimidine ring fused with an imidazole ring . The pyrimidine ring is substituted at the 1 and 5 positions with bromine and chlorine atoms, respectively .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not mentioned in the retrieved papers, imidazopyridines in general have been found to participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 232.47 . The predicted density is 2.03±0.1 g/cm3, and the predicted acidity coefficient (pKa) is 0.44±0.30 .Scientific Research Applications
1-bromo-5-chloroimidazo[1,5-c]pyrimidine has been used in a variety of scientific research applications due to its unique properties. It has been used as a fluorescent dye for the detection of DNA and proteins in a variety of biological samples. It has also been used to study the structure and function of proteins, as well as to study the binding of drugs to their target molecules. Additionally, this compound has been used to study the structure and function of enzymes, as well as to study the mechanism of action of various drugs.
Mechanism of Action
Target of Action
The primary targets of 1-Bromo-5-chloroimidazo[1,5-c]pyrimidine are currently unknown. This compound belongs to the imidazo[1,5-c]pyrimidine class , which has been recognized for its wide range of applications in medicinal chemistry . .
Mode of Action
Imidazo[1,5-c]pyrimidine derivatives have been studied for their potential as antituberculosis agents , suggesting that they may interact with targets related to this disease.
Biochemical Pathways
Given the potential of imidazo[1,5-c]pyrimidine derivatives as antituberculosis agents , it is possible that this compound may affect pathways related to this disease.
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown. As a member of the imidazo[1,5-c]pyrimidine class, this compound may have potential as an antituberculosis agent . .
Advantages and Limitations for Lab Experiments
1-bromo-5-chloroimidazo[1,5-c]pyrimidine is a useful tool for laboratory experiments due to its ability to interact with both DNA and proteins. It is relatively easy to synthesize and is stable in a variety of conditions. However, this compound is toxic and should be handled with care. Additionally, this compound is not photostable, so it should be used in experiments that do not require exposure to light.
Future Directions
The use of 1-bromo-5-chloroimidazo[1,5-c]pyrimidine in scientific research has only recently been explored, and there is still much to be learned about its properties and potential applications. Possible future directions for this compound research include the use of this compound as a fluorescent label for the detection of proteins in biological samples, the use of this compound as a tool for studying the structure and function of proteins, and the use of this compound as a tool for studying the mechanism of action of drugs. Additionally, this compound could be used to study the effects of environmental toxins on biological systems, as well as to study the effects of drugs on cell signaling pathways.
Synthesis Methods
1-bromo-5-chloroimidazo[1,5-c]pyrimidine can be synthesized using a variety of methods, including a two-step process involving the reaction of 5-chloro-2-nitrobenzoic acid with 1-bromo-4-nitrobenzene in the presence of a base such as sodium carbonate. The resulting product, this compound, can then be isolated and purified using chromatography or other suitable methods.
properties
IUPAC Name |
1-bromo-5-chloroimidazo[1,5-c]pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrClN3/c7-5-4-1-2-9-6(8)11(4)3-10-5/h1-3H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKSSBJFCLCNACG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N2C1=C(N=C2)Br)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.46 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1780378-49-5 |
Source
|
| Record name | 1-bromo-5-chloroimidazo[1,5-c]pyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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![[1,3]oxazolo[4,5-c]pyridine-2-carbonitrile](/img/no-structure.png)